Cas no 2171379-70-5 (3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2171379-70-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6507421
• PubChem ID: 165814894
• Update Time: 2025-06-08

3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• EN300-1492178
• 3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• 2171379-70-5

• Inchi： 1S/C26H30N2O5/c1-2-17(14-24(29)30)27-25(31)23(13-16-11-12-16)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： BSLSQDBVBBMGRO-VXLWULRPSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(NC(CC(=O)O)CC)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

3-(2S)-3-Cyclopropyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino)Propanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171379-70-5, known as 3-(2S)-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structure and promising applications in drug discovery, materials science, and biotechnology.

Structure and Synthesis: The molecule features a complex architecture that includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative. The cyclopropyl group contributes to the molecule's stability and unique electronic properties, while the Fmoc group is widely used in peptide synthesis for its excellent protecting capabilities. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and stereochemical control to achieve the desired (2S) configuration.

Applications in Drug Discovery: Recent studies have highlighted the potential of this compound as a building block in the development of novel therapeutic agents. Its chiral center at the (2S) position makes it particularly valuable for enantioselective synthesis, which is crucial in medicinal chemistry for producing active pharmaceutical ingredients (APIs). Additionally, the Fmoc group allows for precise control during peptide synthesis, enabling the creation of bioactive molecules with tailored functionalities.

Materials Science Perspective: Beyond its role in drug discovery, this compound has shown promise in materials science applications. The cyclopropyl group imparts mechanical strength and thermal stability to polymers or materials synthesized using this compound as a monomer. Researchers are exploring its use in creating advanced materials for electronics, aerospace, and renewable energy technologies.

Biotechnological Applications: In the realm of biotechnology, this compound has been investigated as a substrate for enzymatic reactions. Its Fmoc group serves as a handle for enzymatic cleavage, making it useful in bioconjugation reactions and the development of biosensors. Furthermore, its amino acid derivative structure aligns with natural biomolecules, facilitating its integration into biological systems.

Recent Research Findings: Cutting-edge research has demonstrated the ability of this compound to act as a selective inhibitor of certain enzymes involved in metabolic pathways. This discovery opens new avenues for its use in treating metabolic disorders and inflammatory diseases. Additionally, studies on its photophysical properties have revealed potential applications in optoelectronics and imaging technologies.

Future Prospects: As research into this compound continues to expand, its versatility across multiple disciplines is becoming increasingly evident. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new functionalities and applications for 3-(2S)-3-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, solidifying its position as a key molecule in contemporary chemical research.